Cas no 58403-04-6 (4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane)

• Product Name: 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane
• CAS No: 58403-04-6
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• MDL: MFCD01117765
• CID: 875969
• Update Time: 2026-04-29

4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane
• 1,3-Dioxolane,4-(chloromethyl)-2-(2-furanyl)-(9CI)
• 1-(2-furyl)-4-chloromethyl-1,3-dioxolane
• 2-(< 2> -Furyl)-4-chlormethyl-< 1,3> dioxolan
• 4-Chlormethyl-2-[2]furyl-[1,3]dioxolan
• 4-chloromethyl-2-(2-furyl)-1,3-dioxolane
• 4-chloromethyl-2-[2]furyl-[1,3]dioxolane
• 4-chloromethyl-2-furan-2-yl-[1,3]dioxolane
• AC1MNNQF
• F2158-1862

• MDL： MFCD01117765
• Inchi： InChI=1S/C8H9ClO3/c9-4-6-5-11-8(12-6)7-2-1-3-10-7/h1-3,6,8H,4-5H2
• InChI Key： OGZPXGMVUKRUEK-UHFFFAOYSA-N
• SMILES： C1=COC(=C1)C2OCC(CCl)O2

Computed Properties

• Exact Mass: 188.02407
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 31.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane

Professional Introduction to 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane (CAS No. 58403-04-6)

4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane, a compound with the chemical formula C₇H₈Cl₂O₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This heterocyclic compound features a dioxolane ring fused with a furan moiety, making it an intriguing subject for exploring novel synthetic pathways and bioactive molecules. The presence of a chloromethyl group further enhances its reactivity, enabling diverse functionalization strategies that are crucial in drug discovery and material science.

The CAS number 58403-04-6 provides a unique identifier for this compound, facilitating its recognition in scientific literature and industrial applications. As an expert in the field of chemobiology, the significance of this compound cannot be overstated. Its structural features make it a valuable building block for developing new therapeutic agents and advanced materials. Recent advancements in synthetic methodologies have highlighted the utility of such dioxolane-furan derivatives in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in dioxolane-furan hybrids due to their potential biological activities. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The chloromethyl functionality serves as a key handle for further derivatization, allowing chemists to introduce additional pharmacophores or improve pharmacokinetic properties. Such modifications are essential for optimizing drug candidates and enhancing their efficacy.

One of the most compelling aspects of 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane is its role in the development of novel agrochemicals. The combination of the dioxolane and furan rings provides a scaffold that can be tailored to interact with biological targets in plants, offering potential benefits in pest control and crop protection. Current research is exploring its derivatives as leads for new herbicides and fungicides, leveraging its unique chemical properties to address emerging challenges in agriculture.

The synthesis of this compound has been refined through modern catalytic techniques, enabling high-yield production under mild conditions. Transition metal-catalyzed reactions have been particularly effective in constructing the desired heterocyclic framework while minimizing byproduct formation. These advances not only improve the efficiency of producing 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane but also open doors for scaling up its production for industrial applications.

From a material science perspective, the structural versatility of this compound makes it attractive for designing advanced polymers and coatings. The dioxolane-furan core can be incorporated into polymer backbones to enhance thermal stability and mechanical strength. Additionally, the presence of the chloromethyl group allows for cross-linking reactions, leading to materials with tailored properties such as hydrophobicity or biodegradability. Such applications are particularly relevant in sustainable chemistry and green manufacturing.

The exploration of bioactive derivatives of 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane has yielded promising results in preclinical studies. Researchers have identified several analogs that exhibit significant inhibitory activity against target enzymes implicated in diseases such as cancer and inflammation. The ability to fine-tune the molecular structure through strategic functionalization has been instrumental in optimizing potency and selectivity. These findings underscore the importance of this compound as a scaffold for medicinal chemistry innovation.

The future directions for research on 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane are multifaceted. Efforts are underway to develop more efficient synthetic routes that reduce environmental impact while maintaining high yields. Additionally, computational modeling techniques are being employed to predict the biological activity of new derivatives before experimental synthesis is undertaken. This integration of computational chemistry with traditional organic synthesis represents a significant step forward in drug discovery.

In conclusion, 4-(chloromethyl)-2-(furan-2-yl)-1,3-dioxolane (CAS No. 58403-04-6) is a remarkable compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—particularly the combination of the dioxolane and furan rings along with the reactive chloromethyl group—make it an invaluable intermediate for synthetic chemists. As research continues to uncover new possibilities for this molecule, its role in advancing scientific and technological innovations is set to grow even further.